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Compound of Interest

Compound Name: Silver(I) fluoride

Cat. No.: B8816498 Get Quote

An In-depth Technical Guide to Silver(I) Fluoride for Researchers and Drug Development

Professionals

This technical guide provides comprehensive information on the properties, synthesis, and key

applications of Silver(I) fluoride (AgF), with a focus on its relevance to researchers, scientists,

and professionals in drug development. Silver(I) fluoride is a versatile inorganic compound

utilized as a fluorinating agent in organic synthesis and as a potent antimicrobial in dental and

medical applications.

Physicochemical Properties of Silver(I) Fluoride
Silver(I) fluoride is a chemical compound notable for its high solubility in water, distinguishing

it from other silver halides.[1] Anhydrous AgF appears as a yellow solid, while its hydrated

forms are colorless.[1][2] It is not considered significantly photosensitive, unlike other silver

halides.[1]
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Property Value References

CAS Number 7775-41-9 [3][4][5]

Molecular Formula AgF [3][4][5]

Molecular Weight 126.87 g/mol [3][4][5]

Appearance Yellow powder (anhydrous) [1]

Melting Point 435 °C [3]

Boiling Point 1159 °C [3]

Density 5.852 g/cm³ at 25 °C [3]

Solubility in Water 182 g/100 g H₂O [6]

Solubility in other solvents Soluble in acetonitrile [1]

Key Applications in Research and Development
Silver(I) fluoride's unique properties make it a valuable reagent in several fields:

Organic Synthesis: It serves as a crucial fluorinating agent for the synthesis of fluorinated

organic compounds, which are integral to the development of many pharmaceuticals and

agrochemicals.[3][7] Its ability to facilitate the formation of carbon-fluorine bonds is a key

aspect of its utility.[3]

Dental Medicine: In the form of Silver Diamine Fluoride (SDF), it is used as a topical agent to

treat and prevent dental caries and alleviate dentinal hypersensitivity.[2][7][8] The WHO

includes SDF on its list of essential medicines.[9]

Antimicrobial Agents: The potent antimicrobial properties of silver ions are leveraged in

developing coatings for medical devices to reduce the risk of infections.[3]

Catalysis: AgF can act as a catalyst in certain chemical reactions, contributing to

advancements in catalysis research.[7]

Experimental Protocols
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Laboratory Synthesis of Silver(I) Fluoride
Several methods are available for the laboratory-scale synthesis of AgF. Routes that avoid the

use of the highly hazardous hydrofluoric acid are often preferred.

Method 1: Thermal Decomposition of Silver Tetrafluoroborate[1][2]

Reaction: AgBF₄ → AgF + BF₃

Procedure:

Place silver tetrafluoroborate (AgBF₄) in a suitable reaction vessel, such as a platinum or

quartz tube.

Heat the vessel under an inert atmosphere.

Silver(I) fluoride is formed as a solid residue, while boron trifluoride (BF₃) is released as a

gas, which must be handled in a well-ventilated fume hood and directed through an

appropriate scrubbing system.

Method 2: Reaction of Silver(I) Oxide with Hydrofluoric Acid[1][2]

Caution:This procedure involves hydrofluoric acid (HF), which is extremely corrosive and toxic.

All work must be conducted in a specialized fume hood with appropriate personal protective

equipment (PPE), including acid-resistant gloves, lab coat, and full-face protection.

Reaction: Ag₂O + 2 HF → 2 AgF + H₂O

Procedure:

In a polytetrafluoroethylene (PTFE) or polyethylene (PE) beaker, dissolve silver(I) oxide

(Ag₂O) in concentrated aqueous hydrofluoric acid.

Stir the mixture until the reaction is complete.

Precipitate the resulting silver(I) fluoride from the solution by adding acetone.[1]

Filter the precipitate, wash with a small amount of acetone, and dry under vacuum.
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Application in Organic Synthesis: C-H Fluorination
(Representative Workflow)
Silver fluorides are potent reagents for direct fluorination. The following is a generalized

workflow adapted from procedures using silver fluoride reagents for the fluorination of an

aromatic substrate.[10]

Objective: To introduce a fluorine atom into an organic molecule via C-H activation.

Materials:

Aromatic substrate (e.g., 2-phenylpyridine)

Silver(I) fluoride (AgF)

Anhydrous acetonitrile (MeCN)

Inert gas (Nitrogen or Argon)

Celite for filtration

Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

Reaction Setup: In an oven-dried round-bottomed flask under an inert atmosphere,

dissolve the aromatic substrate in anhydrous acetonitrile.

Reagent Addition: Add Silver(I) fluoride to the stirred solution in one portion. The reaction

is sensitive to moisture.

Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography

(TLC).

Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove

insoluble silver salts. Rinse the pad with acetonitrile.
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Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude

product using column chromatography on silica gel to isolate the fluorinated product.
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Reaction Setup

Fluorination

Workup & Purification

Dissolve Substrate
in Anhydrous MeCN

Establish Inert
Atmosphere (N2/Ar)

Add AgF Reagent

Proceed once inert

Stir at Ambient Temp.

Monitor by TLC

Filter through Celite

When complete

Concentrate Filtrate

Column Chromatography

Isolate Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Silver(I) fluoride - Sciencemadness Wiki [sciencemadness.org]

2. Silver(I) fluoride - Wikipedia [en.wikipedia.org]

3. chemimpex.com [chemimpex.com]

4. scbt.com [scbt.com]

5. chemscene.com [chemscene.com]

6. researchgate.net [researchgate.net]

7. nanorh.com [nanorh.com]

8. Silver diammine fluoride - Wikipedia [en.wikipedia.org]

9. Frontiers | Physicochemical properties, biological chemistry and mechanisms of action of
caries-arresting diammine-silver(I) fluoride and silver(I)-fluoride solutions for clinical use: a
critical review † [frontiersin.org]

10. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [CAS number and molecular weight of Silver(I) fluoride].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8816498#cas-number-and-molecular-weight-of-
silver-i-fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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